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High-Performance Reagent for Stereoselective Olefination and Mitochondrial Targeting

Executive Summary

Methyltris(4-methoxyphenyl)phosphonium iodide is a specialized organophosphorus salt
derived from the electron-rich phosphine, tris(4-methoxyphenyl)phosphine (also known as
trianisylphosphine). Unlike the ubiquitous triphenylphosphonium (TPP) salts, this compound
features three methoxy (-OCHs) groups at the para positions of the phenyl rings. These
electron-donating groups (EDGs) fundamentally alter the electronic landscape of the
phosphorus center, enhancing the nucleophilicity of the precursor phosphine and destabilizing
the resulting ylide.

This guide details the physicochemical properties, synthesis protocols, and critical applications
of this salt in Z-selective Wittig reactions and mitochondrial-targeted drug delivery, where its
unique lipophilic cation profile offers distinct advantages over standard TPP vectors.
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Chemical Identity & Structural Analysis[1]
Nomenclature and Structure

o |[UPAC Name: Methyltris(4-methoxyphenyl)phosphonium iodide

e Common Synonyms: Methyltrianisylphosphonium iodide; [(4-MeOCesHa4)sPMe]* |-
e Molecular Formula: C22H24103P

e Molecular Weight: ~494.3 g/mol

o Core Structure: A tetrahedral phosphorus(V) center bonded to one methyl group and three 4-
methoxyphenyl rings. The counterion is iodide (I7).

Electronic Properties (The "Methoxy Effect")

The defining feature of this salt is the para-methoxy substituent.

o Electron Donation: Through resonance (+M effect), the oxygen lone pairs donate electron
density into the aromatic ring, which is transmitted to the phosphorus center.

e Phosphine Nucleophilicity: The precursor, tris(4-methoxyphenyl)phosphine, is significantly
more nucleophilic than triphenylphosphine due to this electron enrichment.

 Ylide Destabilization: Upon deprotonation to form the ylide (phosphorane), the electron-rich
phosphorus center is less able to stabilize the adjacent carbanion negative charge via
inductive withdrawal compared to the phenyl analog. This results in a "hotter,"” more reactive
ylide, which is critical for kinetic control in olefination reactions.
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Triphenylphosphonium Trianisylphosphonium
Property
(TPP) Salt (TAP) Salt
Substituent Effect Neutral (H) Electron Donating (-OCHs)
o Reduced Electrophilicity
Phosphorus Character Standard Electrophilicity )
(Electron Rich)
Ylide Stability Moderate Low (Highly Reactive)
B Enhanced (due to ether
Solubility (Polar) Moderate
oxygens)
) o ] Tunable (Methoxy groups add
Lipophilicity (logP) High

polarity)

Synthesis Protocol

Objective: Efficient quaternization of tris(4-methoxyphenyl)phosphine with methyl iodide.

Reagents & Equipment
e Precursor: Tris(4-methoxyphenyl)phosphine (CAS: 855-38-9).

o Alkylating Agent: Methyl lodide (Mel) (Excess).
e Solvent: Toluene (non-polar, precipitates product) or THF.

o Safety: Mel is a volatile carcinogen. All operations must be performed in a certified fume
hood.

Step-by-Step Methodology

 Dissolution: Dissolve 10.0 mmol of tris(4-methoxyphenyl)phosphine in 20 mL of anhydrous
Toluene under an inert atmosphere (N2 or Ar).

» Addition: Add 15.0 mmol (1.5 eq) of Methyl lodide dropwise to the stirring solution.

o Note: The reaction is exothermic. The electron-rich phosphine reacts faster than TPP.
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o Reflux/Stir: Stir at room temperature for 4 hours. If precipitation is slow, heat to mild reflux
(60°C) for 1 hour, then cool.

o Precipitation: The salt will form a white to off-white precipitate.

« |solation: Filter the solid using a sintered glass funnel. Wash the cake 3x with cold diethyl
ether to remove unreacted phosphine and excess Mel.

e Drying: Dry under high vacuum (0.1 mmHg) for 6 hours to remove trace solvents.
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Figure 1: Synthesis workflow for the quaternization of trianisylphosphine.

Reactivity & Applications
The Wittig Reaction: Enhancing Z-Selectivity

The primary synthetic application of this salt is as a precursor for non-stabilized ylides in the
Wittig reaction.

e Mechanism: The salt is deprotonated by a strong base (e.g., NaHMDS, KOtBu) to generate
the ylide.

o Selectivity Logic: The electron-donating methoxy groups destabilize the ylide. According to
the Schlosser/Vedejs models, highly reactive (unstable) ylides react with aldehydes via an
early, puckered transition state (TS) to minimize steric interactions, leading predominantly to
the Z-alkene (cis) product.

» Advantage: Trianisyl-derived ylides often exhibit higher Z-selectivity than their triphenyl
counterparts because the "hotter" ylide commits to the kinetic product (Z) faster, with less
reversibility in the oxaphosphetane formation step.
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Mitochondrial Targeting (Delocalized Lipophilic Cations)

Like TPP, the Methyltris(4-methoxyphenyl)phosphonium cation is a Delocalized Lipophilic
Cation (DLC). It can pass through the hydrophobic mitochondrial inner membrane and
accumulate in the matrix, driven by the negative membrane potential (AWm ~ -150 to -180 mV).

» Bioavailability: The methoxy groups increase the polarity of the molecule compared to the
unsubstituted phenyl rings. This can improve solubility in biological media (cytosol) while
retaining sufficient lipophilicity for membrane crossing.

» Payload Delivery: This salt moiety is used to tag fluorophores, antioxidants, or cytotoxins,
directing them specifically to the mitochondria for imaging or therapeutic action (e.g.,
inducing apoptosis in cancer cells).
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Figure 2: Mechanistic pathway for Z-selective olefination using Trianisyl-derived ylides.
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Safety & Handling

Hazards: Phosphonium salts are generally irritants to eyes, skin, and the respiratory tract.
The iodide counterion can degrade to release iodine over time (yellowing), which is
corrosive.

Storage: Store in a cool, dry place under inert gas (Argon) to prevent moisture absorption
(hygroscopic) and oxidation.

Disposal: Dispose of as halogenated organic waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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